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Compound of Interest

3-(Trifluoromethyl)benzenesulfonyl
Compound Name:
chloride

Cat. No.: B1349289

An In-depth Technical Guide to 3-(Trifluoromethyl)benzenesulfonyl chloride
CAS Number: 777-44-6

This technical guide provides a comprehensive overview of 3-
(Trifluoromethyl)benzenesulfonyl chloride, a key reagent for researchers, scientists, and
professionals in drug development. It details the compound's physicochemical properties,
reactivity, applications, and safety protocols, offering a critical resource for its use in synthesis.

Physicochemical and Spectroscopic Data

3-(Trifluoromethyl)benzenesulfonyl chloride is a colorless to yellow clear liquid.[1] Itis a
fluorinated building block recognized for its role in introducing the trifluoromethylphenylsulfonyl
moiety into organic molecules.[2] The presence of the trifluoromethyl (CF3) group, a strong
electron-withdrawing group, significantly influences the reactivity of the sulfonyl chloride
functional group.[3][4]

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 777-44-6 [1][5][6]
Molecular Formula C7HaCIF302S [5]1[6]
Molecular Weight 244.62 g/mol [51[7]
Appearance Colorless to Yellow clear liquid [1]
Purity >98.0% [1]
Boiling Point 88-90 °C at 6 mmHg [51[7]
Density 1.526 g/mL at 25 °C [7]

| Refractive Index | n20/D 1.485 |[7] |

Table 2: Chemical Identifiers
Identifier Value Source
Synonyms a,a,a-Triquoro-toIuene-3- (1]

sulfonyl Chloride

InChi Key ONCAZCNPWWQQMW- 7]

UHFFFAOYSA-N

SMILES String

FC(F)(F)clccee(cl)S(CI)
(=0)=0

[7]

PubChem CID

2733250

[8]

| Beilstein/REAXYS | 2650774 |[7] |

Spectroscopic data, including Mass Spectrometry (MS), is available for this compound.[9]

Reactivity and Synthetic Applications

The core utility of 3-(Trifluoromethyl)benzenesulfonyl chloride lies in its function as a potent
electrophile, a characteristic enhanced by the electron-withdrawing CF3 group.[3] This makes it
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a valuable reagent for introducing the 3-(trifluoromethyl)phenylsulfonyl group into various
molecular scaffolds. Its primary applications are in the synthesis of sulfonamides and sulfonate

esters.

o Pharmaceutical and Agrochemical Synthesis: The trifluoromethyl group is a privileged motif
in medicinal chemistry.[4][10] Its incorporation into drug candidates can enhance metabolic
stability, improve lipophilicity, increase binding affinity to biological targets, and modify the
absorption, distribution, metabolism, and excretion (ADME) profile.[4][11] Consequently, 3-
(Trifluoromethyl)benzenesulfonyl chloride is a vital building block for creating novel active
pharmaceutical ingredients (APIs) and next-generation agrochemicals like pesticides and
herbicides.[11][12]

o Key Reactions:

o Sulfonamide Formation: Reacts readily with primary and secondary amines to form
sulfonamides. This is a cornerstone reaction in the development of many therapeutic

agents.[3]

o Sulfonate Ester Formation: Reacts with alcohols to yield sulfonate esters.[3]

Experimental Protocols

While specific protocols are application-dependent, a general procedure for the synthesis of a
sulfonamide using 3-(Trifluoromethyl)benzenesulfonyl chloride is outlined below. This
protocol is representative of its common use in creating diverse compound libraries for drug

discovery.
General Experimental Protocol: Synthesis of N-Aryl-3-(trifluoromethyl)benzenesulfonamide

o Reaction Setup: To a solution of a substituted aniline (1.0 equivalent) and a base such as
pyridine or triethylamine (1.2 equivalents) in an anhydrous solvent (e.g., Dichloromethane,
Tetrahydrofuran) at 0 °C, add 3-(Trifluoromethyl)benzenesulfonyl chloride (1.1
equivalents) dropwise.

¢ Reaction Execution: Stir the reaction mixture at 0O °C for 30 minutes and then allow it to warm
to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).
The reaction is typically stirred for 12-24 hours.
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o Work-up: Upon completion, quench the reaction with a dilute acid solution (e.g., 1M HCI).
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure.

e Final Product: Purify the resulting crude residue by flash column chromatography or
recrystallization to yield the pure sulfonamide product. Characterize the final compound
using NMR, Mass Spectrometry, and IR spectroscopy.
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General Experimental Workflow for Sulfonamide Synthesis
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Caption: General workflow for sulfonamide synthesis.
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Synthesis Pathway

Benzenesulfonyl chlorides are generally prepared through several established methods.[13] A

common industrial approach involves the chlorosulfonation of the corresponding benzene

derivative. For 3-(Trifluoromethyl)benzenesulfonyl chloride, this would involve reacting 3-

(trifluoromethyl)benzene with a strong chlorosulfonating agent.

Conceptual Synthesis Pathway

3-(Trifluoromethyl)benzene
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/
/
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Caption: Conceptual synthesis of the title compound.

Safety and Handling

3-(Trifluoromethyl)benzenesulfonyl chloride is a corrosive and water-reactive compound

that requires careful handling in a controlled environment.[14]

Table 3: GHS Hazard Information

Category Information
Pictogram GHSO05 (Corrosion)
Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[15] H290: May be corrosive to metals.

[1]
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| Precautionary Statements | P260: Do not breathe dust/fume/gas/mist/vapors/spray.[15] P280:
Wear protective gloves/protective clothing/eye protection/face protection.[15]
P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[15]
P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse
skin with water/shower. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[15] P310:
Immediately call a POISON CENTER/doctor. P405: Store locked up.[15] P501: Dispose of
contents/container to an approved waste disposal plant.[1] |

e Handling: Use only under a chemical fume hood.[14] Avoid contact with skin, eyes, and
clothing. Do not breathe vapors or mist.[14] Handle under an inert atmosphere (e.g.,
nitrogen) as the compound is water-reactive.[14]

o Storage: Store in a corrosive-resistant container with a resistant inner liner.[1] Keep the
container tightly closed and store locked up in a dry, well-ventilated place.[14][15]

e Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a face shield.[14][15] Respiratory protection
may be required depending on the scale of use.[15]

o Spills: Absorb spillage with inert material (e.g., sand, silica gel) to prevent material damage.
[1] Do not expose spills to water.[14]
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Caption: First aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Trifluoromethyl)benzenesulfonyl Chloride | 777-44-6 | Tokyo Chemical Industry (India)
Pvt. Ltd. [tcichemicals.com]

o 2. 777-44-6|3-(Trifluoromethyl)benzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
e 3. nbinno.com [nbinno.com]
e 4. mdpi.com [mdpi.com]

e 5 3-(TRIFLUOROMETHYL)BENZENESULFONYL CHLORIDE | 777-44-6 | INDOFINE
Chemical Company [indofinechemical.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1349289?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349289?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/IN/en/p/T1910
https://www.tcichemicals.com/IN/en/p/T1910
https://www.bldpharm.com/products/777-44-6.html
https://www.nbinno.com/article/photoresist-chemicals/exploring-the-synthesis-and-reactivity-of-trifluoromethylbenzenesulfonyl-chloride-for-industrial-applications-dy
https://www.mdpi.com/1420-3049/30/14/3009
https://indofinechemical.com/details.aspx?Sku=09-2493
https://indofinechemical.com/details.aspx?Sku=09-2493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. CAS RN 777-44-6 | Fisher Scientific [fishersci.com]
7. 3-(=/BE)FERLR | Sigma-Aldrich [sigmaaldrich.com]

8. 3-(Trifluoromethyl)benzenesulfonyl chloride | C7H4CIF302S | CID 2733250 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. spectrabase.com [spectrabase.com]

10. Trifluoromethanesulfinyl chloride: an effective trifluoromethyl radical source in the
trifluoromethylimination of alkenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

11. nbinno.com [nbinno.com]

12. Potential applications of trifluoromethanesulfonyl chloride derivatives in medicine and
materials science - Wechem [m.wechemglobal.com]

13. Organic Syntheses Procedure [orgsyn.org]
14. fishersci.com [fishersci.com]
15. echemi.com [echemi.com]

To cite this document: BenchChem. [3-(Trifluoromethyl)benzenesulfonyl chloride CAS
number 777-44-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349289#3-trifluoromethyl-benzenesulfonyl-chloride-
cas-number-777-44-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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